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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the role and characteristics of
Gadolinium-160 (Gd-160) in the context of nuclear reactor applications. While natural
gadolinium is a common burnable absorber, the specific contributions and effects of its
individual isotopes, including Gd-160, are critical for advanced reactor design and fuel cycle

optimization.

Introduction to Gadolinium in Nuclear Reactors

Gadolinium is a lanthanide element frequently used in nuclear reactors as a burnable absorber.
Dispersed as gadolinium oxide (Gd20s3) within the uranium dioxide (UO2) fuel pellets, it helps
control the excess reactivity of fresh fuel at the beginning of a fuel cycle. This is primarily due to
the very high thermal neutron capture cross-sections of two of its isotopes, Gadolinium-155
(Gd-155) and Gadolinium-157 (Gd-157). These isotopes absorb excess neutrons, and as they
are "burned up" or transmuted into other isotopes with lower neutron absorption cross-sections,
their negative reactivity effect diminishes. This burnout is designed to coincide with the natural
depletion of the nuclear fuel, helping to maintain a more stable power output throughout the
fuel cycle.

The Role of Gadolinium-160

Gadolinium-160 is one of the stable isotopes of natural gadolinium. Unlike Gd-155 and Gd-
157, Gd-160 has a significantly lower thermal neutron capture cross-section.[1] Consequently,
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it is not considered a primary neutron absorber for reactivity control.[2][3] However, its
presence in natural gadolinium, which is often used in the fabrication of burnable absorber
rods, has implications for reactor core physics and fuel cycle length.

Impact on Reactivity and Fuel Burnup

The primary role of even-mass-numbered gadolinium isotopes, such as Gd-160, within a
burnable absorber is that of a residual penalty. Because of their lower neutron capture cross-
sections, these isotopes do not burn out as quickly as Gd-155 and Gd-157.[4] This incomplete
burnout means that they continue to absorb some neutrons towards the end of the fuel cycle,
which can lead to a "residual reactivity penalty."[4] This can slightly shorten the achievable fuel
cycle length or require a higher initial enrichment of the fuel to compensate.

Advanced fuel designs sometimes consider the use of gadolinium enriched in the highly
absorbing odd-numbered isotopes to minimize this residual penalty.[5]

Transmutation of Gadolinium-160

In a neutron flux, Gadolinium-160 undergoes neutron capture to become Gadolinium-161 (Gd-
161). Gd-161 is unstable and beta decays with a half-life of 3.66 minutes to Terbium-161 (Tbh-
161).[6]

The transmutation pathway is as follows:
1GOGd + 1n — 161Gd N 161Tb + B—

This transmutation has implications for the production of medical isotopes, as Th-161 is a
promising radionuclide for cancer therapy.[6]

Quantitative Data for Gadolinium-160

The following tables summarize the key nuclear data for Gadolinium-160 in comparison to
other relevant gadolinium isotopes.

Table 1: Neutron Capture Cross-Sections of Gadolinium Isotopes
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Thermal Neutron (0.0253

Isotope eV) Capture Cross-Section Resonance Integral (barns)
(barns)

Gd-155 61,000 1,560

Gd-157 254,000 830

Gd-160 0.796[1] 12.02[1]

Data sourced from JENDL-3.2 at 300K.[1]

Table 2: Properties of Gadolinium Isotopes in Natural Gadolinium

Key Role in Burnable

Isotope Natural Abundance (%)
Absorbers
Gd-152 0.20 Minor
Gd-154 2.18 Minor
Gd-155 14.80 Primary Neutron Absorber
Gd-156 20.47 Residual Penalty
Gd-157 15.65 Primary Neutron Absorber
Gd-158 24.84 Residual Penalty
Gd-160 21.86 Residual Penalty[4]

Experimental Protocols

The evaluation of the neutronic properties of materials like Gadolinium-160 is crucial for

validating nuclear data libraries used in reactor physics calculations. A generalized protocol for

measuring the neutron capture cross-section is outlined below.

Protocol: Measurement of Neutron Capture Cross-
Section using the Time-of-Flight (TOF) Method
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Objective: To determine the energy-dependent neutron capture cross-section of a Gadolinium-
160 sample.

Materials:

« |sotopically enriched Gadolinium-160 sample

e Neutron source (e.g., a linear accelerator)

e Neutron moderator

e Flight tube

» Neutron detector (e.g., °Li glass scintillator) for transmission measurements

o Gamma-ray detector array (e.g., CeDs scintillators or a 41t BaF2 detector) for capture
measurements

o Data acquisition system
Methodology:

o Sample Preparation: An isotopically enriched sample of Gd-160 is prepared. For
transmission measurements, a thin metallic foil or a pressed powder sample may be used.
For capture measurements, a sample of appropriate thickness is required to maximize
capture events without excessive self-shielding.

o Experimental Setup:

o

A pulsed neutron beam is generated using a linear accelerator.

[e]

The neutrons are moderated to produce a continuous energy spectrum.

o

The neutrons travel down a long, evacuated flight tube. The time it takes for a neutron to
travel the length of the tube is dependent on its energy.

o

The Gd-160 sample is placed in the neutron beam at the end of the flight path.
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o Data Acquisition:

o Transmission Measurement: A neutron detector is placed behind the sample. The neutron
transmission spectrum is measured by recording the number of neutrons that pass
through the sample as a function of their time-of-flight. A measurement without the sample
in the beam (open beam) is also performed for normalization.

o Capture Measurement: A gamma-ray detector array is placed around the sample. When a
neutron is captured by a Gd-160 nucleus, the resulting excited Gd-161 nucleus de-excites
by emitting a cascade of gamma-rays. These gamma-rays are detected in coincidence.
The time-of-flight of the captured neutron is recorded for each event.

e Data Analysis:

[¢]

The time-of-flight data is converted to neutron energy.

o The transmission data is used to calculate the total neutron cross-section as a function of
energy.

o The capture measurement data is used to determine the capture yield (the fraction of
incident neutrons that are captured).

o The capture cross-section is then derived from the capture yield and the neutron fluence.

o Resonance analysis is performed on the cross-section data to determine the parameters
of any neutron capture resonances.

Visualizations
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Caption: Neutron capture and transmutation of Gadolinium-160.
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Caption: Workflow for gadolinium as a burnable absorber.
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Caption: Experimental workflow for cross-section measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Gadolinium-160 in
Nuclear Reactors]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083645#applications-of-gadolinium-160-in-nuclear-
reactors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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